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Compound of Interest

Compound Name: (2E)-Leocarpinolide F

Cat. No.: B13728996 Get Quote

A comprehensive analysis of the physicochemical characteristics, experimental protocols, and

biological activities of (2E)-Leocarpinolide F remains unavailable in the current scientific

literature. Extensive searches for this specific compound did not yield data regarding its

molecular formula, molecular weight, melting point, boiling point, solubility, or spectroscopic

information.

The scientific focus in related research has been on a different, albeit similarly named,

compound: Leocarpinolide B. This natural product, a sesquiterpene lactone, has been the

subject of multiple studies investigating its potential therapeutic applications, particularly its

anti-inflammatory properties.

Leocarpinolide B: A Structurally Related Compound
of Interest
Leocarpinolide B has been isolated from Sigesbeckia Herba, a plant used in traditional

medicine.[1] Research has demonstrated its potent anti-inflammatory and antioxidant effects.[2]

Biological Activity of Leocarpinolide B
Studies have shown that Leocarpinolide B can attenuate collagen type II-induced arthritis in

mice by inhibiting the DNA binding activity of NF-κB.[1][3] It has been observed to decrease the

production of autoimmune antibodies and inflammatory cytokines in the joints.[1] In vitro

experiments have further revealed that Leocarpinolide B inhibits the proliferation, migration,

and invasion of human synovial cells.[1]
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The anti-inflammatory mechanism of Leocarpinolide B involves the mediation of the NF-κB and

Nrf2 pathways in macrophages.[2] It has been shown to inhibit the production of nitric oxide

(NO), prostaglandin E2 (PGE2), and various cytokines, as well as the expression of

cyclooxygenase-2 (COX-2) and inducible nitric oxide synthases (iNOS) in lipopolysaccharide

(LPS)-induced RAW264.7 cells.[2]

Signaling Pathways Associated with Leocarpinolide B
The anti-inflammatory effects of Leocarpinolide B are linked to its ability to modulate key

signaling pathways. The primary mechanism identified is the inhibition of the nuclear factor

kappa B (NF-κB) pathway.[1][2] Additionally, Leocarpinolide B has been found to activate the

nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in the antioxidant

response.[2]

Below is a generalized representation of the NF-κB signaling pathway, which Leocarpinolide B

has been shown to inhibit.
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Figure 1: Generalized NF-κB Signaling Pathway.

Experimental Protocols
While specific protocols for "(2E)-Leocarpinolide F" are not available, the isolation and

purification of related natural products like Leocarpinolide B typically involve chromatographic

techniques.

A general workflow for the isolation of natural products from plant material is outlined below.
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Figure 2: General Workflow for Natural Product Isolation.
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In conclusion, there is a significant lack of information regarding the physicochemical properties

of (2E)-Leocarpinolide F. The available research is centered on Leocarpinolide B, a

compound with demonstrated anti-inflammatory and antioxidant activities. Further investigation

is required to isolate, characterize, and determine the biological relevance of (2E)-
Leocarpinolide F. Researchers and drug development professionals interested in this area

should focus on the initial isolation and structural elucidation of this specific compound to

enable future studies on its physicochemical properties and potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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